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Compound of Interest

Compound Name: NF023 hexasodium

CAS No.: 104869-31-0

Cat. No.: B1139560

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NF023 hexasodium is a selective and competitive antagonist of the P2X1 purinergic receptor,

a ligand-gated ion channel activated by extracellular adenosine triphosphate (ATP). As a

suramin analogue, NF023 has been utilized in pharmacological studies to investigate the

physiological and pathological roles of P2X1 receptors. These receptors are implicated in a

variety of processes, including smooth muscle contraction, platelet aggregation, and

inflammation. This document provides detailed application notes and protocols for the in vivo

administration of NF023 hexasodium based on available scientific literature.

Mechanism of Action: P2X1 Receptor Antagonism
NF023 hexasodium exerts its pharmacological effects by competitively binding to P2X1

receptors, thereby preventing their activation by the endogenous agonist ATP. P2X1 receptors

are non-selective cation channels that, upon activation, permit the influx of Na⁺ and Ca²⁺ into

the cell. This influx leads to membrane depolarization and downstream cellular responses. In

smooth muscle cells, this typically results in contraction. By blocking this initial step, NF023 can
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inhibit these physiological responses, making it a valuable tool for studying P2X1-mediated

signaling pathways in vivo.

Quantitative Data Summary
The available in vivo data for NF023 hexasodium administration is currently limited. The

following table summarizes the key parameters from a study utilizing a pithed rat model.

Paramete
r

Value Species
Administr
ation
Route

Vehicle Purpose
Referenc
e

Dose
100

µmol/kg
Rat

Intravenou

s (i.v.)

Not

specified

Antagonis

m of

vasopresso

r

responses

[1]

Experimental Protocols
Due to the limited number of published in vivo studies, a detailed protocol for the most

referenced experimental model is provided below. Researchers should adapt this protocol

based on their specific experimental design and institutional guidelines.

Protocol: Intravenous Administration in a Pithed Rat
Model for Vasopressor Response Assessment
This protocol is designed to assess the ability of NF023 hexasodium to antagonize P2X1

receptor-mediated vasopressor responses.

4.1.1. Materials

NF023 hexasodium

Saline (0.9% NaCl) or other appropriate vehicle

Anesthetic agent (e.g., pentobarbital sodium)
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Heparin

Agonist (e.g., α,β-methylene ATP, a stable P2X1 receptor agonist)

Male Wistar rats (or other suitable strain)

Surgical instruments for pithing and cannulation

Ventilator

Pressure transducer and recording system

4.1.2. Animal Preparation

Anesthetize the rat according to approved institutional protocols.

Perform the pithing procedure by inserting a steel rod through the orbit and foramen

magnum into the spinal canal to destroy the central nervous system, thus eliminating reflex

autonomic control.

Immediately begin artificial respiration with a ventilator.

Cannulate the trachea for ventilation.

Cannulate a carotid artery and connect it to a pressure transducer to record arterial blood

pressure.

Cannulate a jugular vein for the intravenous administration of drugs.

Administer heparin to prevent blood clotting.

Allow the animal's blood pressure to stabilize before drug administration.

4.1.3. Drug Preparation

Prepare a stock solution of NF023 hexasodium in saline. The final concentration should be

calculated to allow for the administration of 100 µmol/kg in a suitable volume (e.g., 1 ml/kg).

Prepare a stock solution of the P2X1 receptor agonist (e.g., α,β-methylene ATP) in saline.
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4.1.4. Experimental Procedure

Record a baseline arterial blood pressure for a stable period.

Administer a bolus injection of the P2X1 receptor agonist via the jugular vein cannula and

record the resulting pressor (blood pressure increasing) response.

Allow the blood pressure to return to baseline.

Administer NF023 hexasodium (100 µmol/kg) intravenously.

After a suitable pre-treatment period (e.g., 15-30 minutes), administer the same dose of the

P2X1 receptor agonist again.

Record the pressor response and compare it to the response obtained before NF023

administration. A reduction in the pressor response indicates antagonism of P2X1 receptors

by NF023.

(Optional) To assess selectivity, the effect of NF023 on the pressor response to a non-

purinergic agonist (e.g., noradrenaline) can be evaluated.[1]
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Click to download full resolution via product page

Caption: P2X1 receptor signaling and competitive antagonism by NF023.

Experimental Workflow for In Vivo Vasopressor
Response Assay
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Caption: Workflow for assessing NF023's effect on vasopressor responses.
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Discussion and Considerations
Solubility: NF023 hexasodium is a salt and is generally soluble in aqueous solutions like

saline. However, it is always recommended to confirm the solubility and stability of the

specific batch being used.

Vehicle Selection: While saline is a common vehicle for intravenous administration,

researchers should ensure that the chosen vehicle does not interfere with the experimental

results.

Dose-Response Studies: The provided protocol uses a single dose. It is highly

recommended to perform a dose-response study to determine the optimal effective dose and

to characterize the antagonist's potency (e.g., by calculating a pA2 value).

Pharmacokinetics: There is limited publicly available data on the pharmacokinetics

(absorption, distribution, metabolism, and excretion) of NF023. This should be a key

consideration when designing longer-term in vivo studies.

Off-Target Effects: Although NF023 is considered a selective P2X1 antagonist, it is important

to consider potential off-target effects, especially at higher concentrations. As a suramin

analogue, it may interact with other purinergic receptors or other proteins.

Limited In Vivo Data: Researchers should be aware that the in vivo characterization of

NF023 is not extensive. Therefore, careful planning and inclusion of appropriate controls are

crucial for interpreting the results of any new in vivo studies.

These application notes and protocols are intended to serve as a guide for researchers working

with NF023 hexasodium. All animal experiments should be conducted in accordance with

institutional and national guidelines for the ethical use of animals in research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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